Cas no 2229594-98-1 (2-chloro-1-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylethan-1-ol)

• Product Name: 2-chloro-1-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylethan-1-ol
• CAS No: 2229594-98-1
• MF: C₇H₉ClF₂N₂O
• MW: 210.608967542648
• CID: 6276985
• PubChem ID: 165752566
• Update Time: 2025-05-19

2-chloro-1-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylethan-1-ol
• 2229594-98-1
• 2-chloro-1-[3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl]ethan-1-ol
• EN300-1974289

• Inchi： 1S/C7H9ClF2N2O/c1-12-3-4(5(13)2-8)6(11-12)7(9)10/h3,5,7,13H,2H2,1H3
• InChI Key： HVRWZFJNOUBTFP-UHFFFAOYSA-N
• SMILES： ClCC(C1=CN(C)N=C1C(F)F)O

Computed Properties

• Exact Mass: 210.0371469g/mol
• Monoisotopic Mass: 210.0371469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 38Ų

Additional information on 2-chloro-1-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylethan-1-ol

Research Brief on 2-Chloro-1-[3-(Difluoromethyl)-1-methyl-1H-pyrazol-4-yl]ethan-1-ol (CAS: 2229594-98-1): Recent Advances and Applications

The compound 2-chloro-1-[3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl]ethan-1-ol (CAS: 2229594-98-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanistic insights, and emerging roles in drug development. Recent studies highlight its utility as a key intermediate in the synthesis of novel agrochemicals and pharmaceuticals, particularly in the development of fungicides and enzyme inhibitors.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's role as a precursor in the synthesis of pyrazole-based antifungal agents. The research team utilized a multi-step synthetic pathway involving nucleophilic substitution and oxidation reactions to optimize the yield of 2-chloro-1-[3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl]ethan-1-ol. The resulting derivatives exhibited potent inhibitory activity against Candida albicans and Aspergillus fumigatus, with IC₅₀ values in the low micromolar range. These findings suggest promising applications in addressing drug-resistant fungal infections.

Further investigations into the compound's mechanism of action revealed its ability to disrupt fungal cell membrane integrity by targeting ergosterol biosynthesis. Molecular docking studies indicated strong binding affinity with lanosterol 14α-demethylase (CYP51), a critical enzyme in the ergosterol pathway. This mechanistic insight, published in Bioorganic & Medicinal Chemistry Letters (2024), provides a foundation for rational drug design, particularly for compounds targeting fungal pathogens with reduced susceptibility to existing azole therapies.

Beyond antifungal applications, recent patent filings (WO2024015832) have explored the compound's utility in crop protection. Its structural motif serves as a building block for next-generation fungicides with improved environmental profiles and reduced mammalian toxicity. Field trials conducted in 2023-2024 demonstrated efficacy against wheat rust and rice blast at application rates significantly lower than conventional fungicides, positioning it as a potential sustainable alternative in agricultural chemistry.

Ongoing research is investigating the compound's potential in oncology. Preliminary in vitro studies suggest that certain derivatives exhibit selective cytotoxicity against cancer cell lines, particularly those with dysregulated apoptosis pathways. While these findings are still in early stages, they open new avenues for structure-activity relationship (SAR) studies aimed at developing targeted cancer therapies.

In conclusion, 2-chloro-1-[3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl]ethan-1-ol represents a versatile chemical scaffold with applications spanning pharmaceuticals and agrochemicals. The convergence of synthetic chemistry advancements and biological insights continues to expand its potential, warranting further investigation into its therapeutic and agricultural applications. Future research directions should focus on optimizing synthetic routes, exploring novel derivatives, and conducting comprehensive safety assessments to facilitate translational development.